Cas no 593-75-9 (Isocyanomethane)
Isocyanomethane structure
Product Name:Isocyanomethane
CAS No:593-75-9
MF:C2H3N
MW:41.0519201755524
MDL:MFCD05864413
CID:371004
PubChem ID:11646
Update Time:2025-04-19
Isocyanomethane Chemical and Physical Properties
Names and Identifiers
-
- Methane, isocyano-(9CI)
- isocyanomethane
- METHYL ISONITRILE
- isoacetonitrile
- methylisocyanide
- NS00043663
- DB04337
- EINECS 209-806-9
- AT35255
- MeNC
- MFCD05864413
- CNMe
- GS-0345
- Methylisonitrile
- CH3-NC
- EN300-313295
- UNII-B5B6DXM7GG
- AKOS015959046
- Q2435355
- Methane, isocyano-
- FT-0693427
- 593-75-9
- CHEBI:44177
- InChI=1/C2H3N/c1-3-2/h1H
- METHYL ISOCYANIDE
- 4-ISOPROPOXY-BENZOICACIDHYDRAZIDE
- DTXSID3075040
- B5B6DXM7GG
- Isocyanomethane
-
- MDL： MFCD05864413
- Inchi： 1S/C2H3N/c1-3-2/h1H3
- InChI Key： ZRKSVHFXTRFQFL-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C
Computed Properties
- Exact Mass: 41.02650
- Monoisotopic Mass: 41.026549
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 29.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4
- XLogP3: 0
Experimental Properties
- Density: 0.7424
- Melting Point: -45°C
- Boiling Point: 81.65°C (estimate)
- Refractive Index: 1.3427
- PSA: 0.00000
- LogP: -0.23380
Isocyanomethane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I289721-100mg |
Isocyanomethane |
593-75-9 | 100mg |
$ 58.00 | 2023-09-07 | ||
| TRC | I289721-500mg |
Isocyanomethane |
593-75-9 | 500mg |
$ 224.00 | 2023-09-07 | ||
| TRC | I289721-1g |
Isocyanomethane |
593-75-9 | 1g |
$ 345.00 | 2023-09-07 | ||
| Oakwood | 477126-5g |
Methyl isocyanide |
593-75-9 | 5g |
$625.00 | 2024-07-19 | ||
| TRC | I289721-1000mg |
Isocyanomethane |
593-75-9 | 1g |
$345.00 | 2023-05-18 | ||
| Enamine | EN300-313295-0.05g |
isocyanomethane |
593-75-9 | 95.0% | 0.05g |
$84.0 | 2025-03-19 | |
| Enamine | EN300-313295-0.1g |
isocyanomethane |
593-75-9 | 95.0% | 0.1g |
$126.0 | 2025-03-19 | |
| Enamine | EN300-313295-0.25g |
isocyanomethane |
593-75-9 | 95.0% | 0.25g |
$180.0 | 2025-03-19 | |
| Enamine | EN300-313295-0.5g |
isocyanomethane |
593-75-9 | 95.0% | 0.5g |
$282.0 | 2025-03-19 | |
| Enamine | EN300-313295-1.0g |
isocyanomethane |
593-75-9 | 95.0% | 1.0g |
$362.0 | 2025-03-19 |
Isocyanomethane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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